Cas no 18695-01-7 (α-Apo-oxytetracycline)

• Product Name: α-Apo-oxytetracycline
• CAS No: 18695-01-7
• MF: C₂₂H₂₂N₂O₈
• MW: 442.418686389923
• CID: 838468
• PubChem ID: 54710410
• Update Time: 2025-05-27

α-Apo-oxytetracycline Chemical and Physical Properties

Names and Identifiers

• Alpha-apo-oxytetracycline
• ALPHA-APO-OXYTETRACYCLINE, EP STANDARD
• α-Apo-oxytetracycline
• (3S)-4-cyclohexyl-2-hydroxy-3-[((2S)-2{[(2S)-2-(1-oxo-1,3-dihydroisoindol-2-yl)-3-phenylpropionyl]amino}pentanoyl)amin
• 4-Copab
• 4-Cyclohexyl-2-hydroxy-3-((2-((2-(1-oxo-1,3-dihydroisoindol-2-yl)-3-phenylpropionyl)amino)pentanoyl)amino)butyric acid isopropyl ester
• alpha-Apo-oxytetracycline, 'can be used as secondary standard'
• Cyclohexanebutanoic acid,b-[[2-[[2-(1,3-dihydro-1-oxo-2H-isoindol-2-yl)-1-oxo-3-phenylpropyl]amino]-1-oxopentyl]amino]-a-hydroxy-,1-methylethyl ester,[aR-[aR*,bS*[S*(S*)]]]-(9CI)
• α-ApoterraMycin
• a-Apo-oxytetracycline
• BETA-APO-OXYTETRACYCLINE
• Apooxytetracycline, alpha-
• Oxytetracycline EP Impurity D
• Cefamandole Sodium Impurity 5
• α-Apo-oxytetracycline, 'can be used as secondary standard
• 4-(1,3-Dihydro-4,5-dihydroxy-9-Methyl-3-oxonaphtho[2,3-c]furan-1-yl)-3-(diMethylaMino)-2,5-dihydroxy-6-oxo-1-cyclohexene-1-carboxaMide
• Beta-apo oxytetracycline
• CHEBI:201604
• 18695-01-7
• 4-(4,5-Dihydroxy-9-methyl-3-oxo-1,3-dihydronaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohex-1-ene-1-carboximidic acid
• alpha -Apo-oxytetracycline
• DTXSID40940158
• J-012070
• alpha-Apooxytetracycline
• STL450954
• beta-Apooxytetracycline
• 9-Monodemethyl Minocycline-d3
• J-012021
• (3S,4S,5S)-4-[(1R)-4,5-dihydroxy-9-methyl-3-oxo-1H-benzo[][2]benzouran-1-yl]-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohexene-1-carboxamide
• beta -Apo-oxytetracycline
• 4-(4,5-dihydroxy-9-methyl-3-oxo-1H-benzo[f][2]benzofuran-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohexene-1-carboxamide
• CHEBI:201594
• 4-(4,5-dihydroxy-9-methyl-3-oxo-1,3-dihydronaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohex-1-ene-1-carboxamide
• (3S,4S,5R)-4-[(1R)-4,5-dihydroxy-9-methyl-3-oxo-1H-benzo[][2]benzouran-1-yl]-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohexene-1-carboxamide
• 2869-27-4
• 18751-99-0
• -Apooxytetracycline
• 4-(1,3-Dihydro-4,5-dihydroxy-9-methyl-3-oxonaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxo-1-cyclohexene-1-carboxamide b-Apoterramycin
• 1-Cyclohexene-1-carboxamide, 4-(1,3-dihydro-4,5-dihydroxy-9-methyl-3-oxonaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxo-
• 3-[[4-Carbamoyl-2-(dimethylamino)-3,6-dihydroxy-5-oxo-3-cyclohexen-1-yl]hydroxymethyl]-1,8-dihydroxy-4-methyl-2-naphthoic Acid ?-Lactone; Apooxytetracycline
• 4-(4,5-dihydroxy-9-methyl-3-oxo-1,3-dihydronaphtho[2,3-c]furan-1-yl)-3-(dimethylamino)-2,5-dihydroxy-6-oxocyclohex-1-enecarboxamide
• 1316850-11-9

• Inchi： 1S/C22H22N2O8/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)20(32-22(12)31)13-15(24(2)3)17(27)14(21(23)30)19(29)18(13)28/h4-6,13,15,18,20,25-28H,1-3H3,(H2,23,30)
• InChI Key： DRKMHDAKULCOKQ-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C3C(=CC=CC3=C(C)C=2C1C1C(C(C(C(N)=O)=C(C1N(C)C)O)=O)O)O)O)=O

Computed Properties

• Exact Mass: 442.13800
• Monoisotopic Mass: 443.145441
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 864
• XLogP3: 2
• Topological Polar Surface Area: 172

Experimental Properties

• Color/Form: Not available
• Density: 1.6±0.1 g/cm3
• Melting Point: 200°C
• Boiling Point: 742.4±60.0 °C at 760 mmHg
• Flash Point: 402.8±32.9 °C
• PSA: 170.62000
• LogP: 1.25860
• Solubility: Not available
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

α-Apo-oxytetracycline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on α-Apo-oxytetracycline

Research Brief on α-Apo-oxytetracycline (CAS: 18695-01-7): Recent Advances and Applications

α-Apo-oxytetracycline (CAS: 18695-01-7) is a derivative of oxytetracycline, a well-known tetracycline antibiotic. Recent studies have focused on its unique chemical properties, potential therapeutic applications, and mechanisms of action. This research brief synthesizes the latest findings on α-Apo-oxytetracycline, highlighting its significance in the fields of antimicrobial resistance, cancer research, and molecular biology.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural modifications of α-Apo-oxytetracycline to enhance its antibacterial efficacy against resistant strains. The research demonstrated that specific side-chain alterations could improve binding affinity to bacterial ribosomes, thereby overcoming common resistance mechanisms. These findings suggest that α-Apo-oxytetracycline derivatives could serve as a template for developing next-generation antibiotics.

In addition to its antimicrobial properties, α-Apo-oxytetracycline has shown promise in oncology. A recent preprint on bioRxiv revealed its ability to inhibit matrix metalloproteinases (MMPs) in certain cancer cell lines, potentially reducing tumor metastasis. The study utilized molecular docking simulations and in vitro assays to validate these effects, opening new avenues for repurposing this compound in cancer therapy.

Another area of interest is the role of α-Apo-oxytetracycline in modulating gene expression. Research from the University of Cambridge (2024) identified its interaction with epigenetic regulators, such as histone deacetylases (HDACs), which could explain its observed effects on cellular differentiation. This discovery aligns with broader efforts to understand how tetracycline derivatives influence transcriptional networks.

Despite these advancements, challenges remain in optimizing the pharmacokinetics and reducing off-target effects of α-Apo-oxytetracycline. A review in Drug Discovery Today (2024) emphasized the need for targeted delivery systems, such as nanoparticle encapsulation, to improve its therapeutic index. Collaborative efforts between chemists and pharmacologists are critical to addressing these limitations.

In conclusion, α-Apo-oxytetracycline (CAS: 18695-01-7) represents a versatile scaffold with applications spanning infectious diseases, oncology, and epigenetics. Ongoing research aims to refine its derivatives and delivery mechanisms, positioning it as a valuable tool in modern medicine. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.